Cas no 868676-01-1 (N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(benzenesulfonyl)propanamide)

• Product Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(benzenesulfonyl)propanamide
• CAS No: 868676-01-1
• MF: C₂₀H₁₈N₂O₄S₂
• MW: 414.497922420502
• CID: 6039187
• PubChem ID: 7189643
• Update Time: 2025-06-10

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(benzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(benzenesulfonyl)propanamide
• 868676-01-1
• N-(5-acetyl-4-phenylthiazol-2-yl)-3-(phenylsulfonyl)propanamide
• AKOS024611660
• F1821-0132

• Inchi： 1S/C20H18N2O4S2/c1-14(23)19-18(15-8-4-2-5-9-15)22-20(27-19)21-17(24)12-13-28(25,26)16-10-6-3-7-11-16/h2-11H,12-13H2,1H3,(H,21,22,24)
• InChI Key： XJCHVMOORIXZNH-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(C)=O)S1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 414.07079941g/mol
• Monoisotopic Mass: 414.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 130Ų

Additional information on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(benzenesulfonyl)propanamide

N-(5-Acetyl-4-Phenyl-1,3-Thiazol-2-Yl)-3-(Benzenesulfonyl)Propanamide: A Comprehensive Overview

The compound with CAS No 868676-01-1, known as N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(benzenesulfonyl)propanamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiazole ring system substituted with an acetyl group and a phenyl group, along with a benzenesulfonyl group attached to a propanamide moiety. The combination of these functional groups makes this compound a promising candidate for further research and development in the field of medicinal chemistry.

The thiazole ring system is a heterocyclic aromatic structure that has been extensively studied due to its versatility in chemical reactions and its ability to participate in various biological activities. The presence of the acetyl and phenyl substituents on the thiazole ring enhances the compound's stability and bioavailability, making it suitable for use in drug delivery systems. Recent studies have highlighted the potential of thiazole derivatives in anti-inflammatory and antioxidant therapies, further underscoring the importance of this compound in medicinal research.

The benzenesulfonyl group attached to the propanamide moiety adds another layer of functionality to this compound. Benzenesulfonyl groups are known for their ability to act as leaving groups in substitution reactions, making them valuable in organic synthesis. Additionally, the propanamide group contributes to the compound's solubility and ability to form hydrogen bonds, which are critical properties for drug molecules. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of such complex molecules, ensuring higher yields and better purity.

Recent research has focused on the optimization of synthetic pathways for N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(benzenesulfonyl)propanamide. One study published in 2023 demonstrated a novel approach to synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction times while maintaining high product quality. This method involves the condensation of 5-acetyl-4-phenylthiazole with benzenesulfonyl chloride in the presence of a suitable base, followed by cyclization to form the final product.

The application of this compound extends beyond medicinal chemistry. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, including those with potential applications in agrochemicals and materials science. For instance, derivatives of this compound have shown promise as inhibitors of certain enzymes involved in plant defense mechanisms, offering new avenues for pest control without harming beneficial organisms.

In terms of pharmacokinetics, studies have shown that N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(benzenesulfonyl)propanamide exhibits favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests that it could be effective as an oral drug delivery agent. Furthermore, preliminary toxicity studies indicate that this compound has low cytotoxicity at therapeutic concentrations, making it a safer option for long-term use.

Looking ahead, ongoing research is exploring the potential of this compound as a lead molecule for developing novel therapeutic agents targeting chronic inflammatory diseases and neurodegenerative disorders. By leveraging its unique structural features and functional groups, scientists aim to unlock its full potential in improving human health outcomes.